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Compound of Interest

Compound Name: Sodium picrate

Cat. No.: B1264708 Get Quote

Standard Operating Procedure for Handling and
Disposal of Sodium Picrate
For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols
Scope and Applicability
This document outlines the standardized procedures for the safe handling, storage, and

disposal of sodium picrate. Adherence to these protocols is mandatory for all personnel

working with this substance to minimize risks associated with its hazardous properties.

Responsibilities
Principal Investigator/Lab Supervisor: Responsible for ensuring all personnel are trained on

this SOP, providing necessary personal protective equipment (PPE), and overseeing

compliance.

Laboratory Personnel: Responsible for reading, understanding, and adhering to this SOP, as

well as reporting any spills or incidents to the supervisor immediately.

Hazard Identification
Sodium picrate is a hazardous chemical with the following primary concerns:
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Explosive: It is sensitive to shock, friction, and heat, and can be explosive when dry.[1][2]

Toxic: Harmful if swallowed, inhaled, or in contact with skin.[1][3]

Skin Sensitizer: May cause an allergic skin reaction.[4]

Environmental Hazard: Harmful to aquatic organisms with long-lasting effects.[1]

Table 1: Hazard Summary

Hazard Type Description
GHS Classification
(Typical)

Physical

Explosive when dry; risk of

explosion by shock, friction, or

fire.[1][5]

Explosive Div. 1.1

Health

Acute Toxicity (Oral, Dermal,

Inhalation); Skin Sensitization.

[1]

Acute Tox. 3/4; Skin Sens. 1

Environmental
Harmful to aquatic life with

long-term effects.[1]
Aquatic Chronic 3

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling sodium picrate.

Table 2: Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).[6]

Protects against splashes and

dust.

Skin

Chemical-resistant gloves

(e.g., Viton), fire/flame

resistant and impervious lab

coat.[1][6]

Prevents skin contact and

absorption.

Respiratory

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[6]

Prevents inhalation of dust.

Body
Long pants and closed-toe

shoes.[7]
Provides full body coverage.

Experimental Protocols
Work Area Preparation:

Ensure a certified chemical fume hood is used for all manipulations.

Remove all sources of ignition (e.g., open flames, hot plates, spark-producing equipment)

from the vicinity.[5][6]

Have an appropriate fire extinguisher (e.g., dry chemical, CO2) readily available.[1][6]

Ensure an emergency eyewash and safety shower are accessible within a 10-second

travel time.[7]

Handling Sodium Picrate:

Always handle sodium picrate in small, manageable quantities.

Avoid actions that can generate dust or cause shock, friction, or impact.[1][5]

Use non-sparking tools (e.g., plastic or rubber-coated spatulas).
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If the material appears dry, do not handle it. Notify the appropriate safety personnel.

Sodium picrate should be kept wetted.[1][8]

Container: Store in the original, tightly closed container.[6][8] The container should be made

of a compatible material (e.g., polyethylene) and not metal, as picrates can form more

sensitive explosive salts with metals.[9]

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[5][6]

Segregation: Store away from incompatible materials such as strong oxidizing agents,

reducing agents, and acids.[1][10]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.

Emergency Procedures
Immediate Actions:

Evacuate the immediate spill area.[6]

Alert nearby personnel and the lab supervisor.

Remove all ignition sources.[6]

Spill Cleanup (for small, manageable spills by trained personnel only):

Don appropriate PPE.

Do not allow the spilled material to dry.[2] Dampen with water to reduce the hazard.[2]

Carefully collect the material using non-sparking tools and place it in a suitable, labeled

container for disposal.

Clean the spill area thoroughly with soap and water.[1]

Large Spills:

Evacuate the laboratory and notify emergency services immediately.
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Isolate the area.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[6][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8]

Waste Disposal Protocol
Waste Collection:

Collect all sodium picrate waste, including contaminated materials, in a designated,

labeled, and sealed container.

Do not mix with other waste streams.

Neutralization (for small residual amounts, if permitted by institutional policy):

Under controlled conditions in a fume hood, sodium picrate can be neutralized by

carefully adding a solution of sodium bicarbonate or sodium hydroxide to form a less

hazardous solution.[11] This should only be performed by trained personnel.
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Final Disposal:

All sodium picrate waste is considered hazardous waste.

Arrange for disposal through the institution's environmental health and safety office. The

material may be sent to a licensed chemical destruction plant or disposed of by controlled

incineration with flue gas scrubbing.[6]

Do not discharge to sewer systems.[6]
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Caption: Workflow for the safe handling and disposal of sodium picrate.
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Caption: Decision-making process for handling a sodium picrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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